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Compound of Interest

Compound Name: Tritridecanoin

Cat. No.: B053317 Get Quote

Introduction

Tritridecanoin is a triglyceride composed of a glycerol backbone esterified with three

tridecanoic acid molecules.[1] As a high-purity lipid, it serves as a crucial standard in

biomedical and chemical research, particularly in studies involving lipid metabolism and as an

internal standard for quantitative analysis in chromatography-based techniques like gas

chromatography (GC) and mass spectrometry (MS). Due to its long hydrocarbon chains,

Tritridecanoin is a very hydrophobic molecule and is practically insoluble in water, which

necessitates the use of organic solvents for its preparation in stock solutions for experimental

use.[1][2] This document provides a detailed protocol for the preparation of a Tritridecanoin
stock solution, ensuring accurate concentration and stability for downstream applications.

Physicochemical Data and Storage
A summary of the key quantitative data for Tritridecanoin is presented in the table below for

easy reference.
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Property Value Source

Molecular Formula C₄₂H₈₀O₆ [1][3]

Molecular Weight 681.08 g/mol [3][4]

Physical Form
White to Off-White

Solid/Powder
[4]

Melting Point 45-47 °C [4]

Purity >99% [3]

Solubility

Insoluble in water.[1][2]

Soluble in organic solvents;

slightly soluble in Chloroform

and DMSO (may require

heating).[1][4]

Storage Temperature (Solid) -20°C [3][4]

Storage Temperature

(Solution)
-20°C [5][6]

Health and Safety Precautions
Standard laboratory safety practices should be strictly followed. Personal Protective Equipment

(PPE), including a lab coat, chemical-resistant gloves, and safety glasses, should be worn at all

times. All handling of the Tritridecanoin powder and the volatile organic solvents should be

conducted in a certified chemical fume hood to prevent inhalation and exposure.[6]

Experimental Protocol: Preparation of a 10 mg/mL
Stock Solution
This protocol describes the preparation of a 10 mg/mL stock solution of Tritridecanoin in

chloroform. Chloroform is a common and effective solvent for triglycerides; however, other

organic solvents like hexane or a chloroform:methanol mixture can also be suitable.[6][7]

Materials and Equipment
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Tritridecanoin (≥99% purity)

Chloroform (HPLC or LC-MS grade)

Analytical balance

Chemical fume hood

Class A volumetric flask (e.g., 10 mL)

Glass vials with PTFE-lined caps

Vortex mixer

Sonicator or water bath (optional)

Calibrated micropipettes or glass Pasteur pipette

Methodology

Equilibration: Before weighing, allow the container of Tritridecanoin to equilibrate to room

temperature to prevent moisture condensation.[6]

Weighing: In a chemical fume hood, accurately weigh the desired amount of Tritridecanoin
powder. For example, to prepare 10 mL of a 10 mg/mL solution, weigh 100 mg of the powder

and transfer it into a 10 mL volumetric flask.[6]

Initial Dissolution: Add a small volume of chloroform (e.g., 4-5 mL) to the flask containing the

weighed Tritridecanoin. Gently swirl the flask to wet the powder.[6]

Solubilization: Cap the flask and vortex the mixture for 1-2 minutes to aid dissolution. If the

solid does not dissolve completely at room temperature, gentle warming in a water bath set

to 30-40°C or sonication can be used to facilitate complete dissolution.[5][6]

Caution: Chloroform is volatile. Avoid excessive heating.

Final Volume Adjustment: Once the Tritridecanoin is completely dissolved, carefully add

chloroform to the flask until the bottom of the meniscus is level with the 10 mL calibration
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mark.[8]

Homogenization: Tightly cap the flask and invert it approximately 15-20 times to ensure the

solution is homogeneous.[8]

Storage and Stability of the Stock Solution
Inert Gas Purging: For long-term storage, it is recommended to purge the headspace of the

vial with an inert gas like argon or nitrogen. This displaces oxygen and helps prevent lipid

oxidation.[6]

Aliquoting: To maintain the integrity of the stock solution and minimize freeze-thaw cycles,

divide the solution into smaller, single-use aliquots in tightly sealed glass vials with PTFE-

lined caps.[6]

Storage Conditions: Store the aliquots at -20°C. Under these conditions, the solution is

generally stable and usable for up to one month.[6]

Usage: Before each use, allow an aliquot to warm to room temperature and vortex it briefly

to ensure homogeneity. Visually inspect the solution for any signs of precipitation before use.

[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Preparation_of_a_Standard_Solution_of_Methyl_Tridecanoate_for_Calibration.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Preparation_of_a_Standard_Solution_of_Methyl_Tridecanoate_for_Calibration.pdf
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Preparation_of_a_Stock_Solution_of_Glyceryl_Trinonadecanoate.pdf
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Preparation_of_a_Stock_Solution_of_Glyceryl_Trinonadecanoate.pdf
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Preparation_of_a_Stock_Solution_of_Glyceryl_Trinonadecanoate.pdf
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Preparation_of_a_Stock_Solution_of_Glyceryl_Trinonadecanoate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Storage

1. Weigh Tritridecanoin Powder

2. Add Partial Volume of Chloroform

3. Vortex / Sonicate
(Gentle Warming if Needed)

4. Add Chloroform to Final Volume

5. Vortex for Homogeneity

6. Aliquot into Vials

7. Store at -20°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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